Cas no 58617-29-1 (Boc-3,4-dehydro-D-proline)

Boc-3,4-dehydro-D-proline is a protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group and a 3,4-dehydroproline scaffold in the D-configuration. This compound is valuable in peptide synthesis and medicinal chemistry due to its rigid, unsaturated pyrroline ring, which introduces conformational constraints into peptide backbones. The Boc group enhances stability during synthetic procedures, allowing selective deprotection under mild acidic conditions. Its structural uniqueness facilitates the study of peptide secondary structures and bioactive conformations. The compound is particularly useful in the design of protease inhibitors and constrained peptidomimetics, offering researchers a versatile building block for exploring structure-activity relationships in drug discovery.

Boc-3,4-dehydro-D-proline structure

Product Name:Boc-3,4-dehydro-D-proline

CAS No:58617-29-1

MF:C₁₀H₁₅NO₄

MW:213.230403184891

MDL:MFCD08275374

CID:859141

PubChem ID:688392

Update Time:2025-10-11

Boc-3,4-dehydro-D-proline Chemical and Physical Properties

Names and Identifiers

- Boc-3,4-dehydro-D-proline
- BOC-3,4-DEHYDRO-D-PRO-OH (N-BOC-3,4-DEHYDRO-D-PROLINE)
- ACMC-1C5ZN
- AG-D-52672
- Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester
- Carbamicacid, pentacyclo[4.2.0.02,5.03,8.04,7]octyl-, 1,1-dimethylethyl ester (9CI)
- CTK4B4078
- N-(tert-butoxycarbonyl)aminocubane
- N-(tert-butoxycarbonyl)-D-3,4-dehydroproline
- Pentacyclo[4.2.0.02,5.03,8.04,7]octane, carbamic acid deriv.
- PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTYL-CARBAMIC ACID TERT-BUTYL ESTER
- SureCN5310499
- CS-0373271
- C78327
- SCHEMBL25175295
- (R)-1-(tert-butoxycarbonyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid
- 58617-29-1
- (2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrole-2-carboxylic acid
- N-BOC-3,4-DEHYDRO-D-PROLINE
- MDL： MFCD08275374
- Inchi： 1S/C10H15NO4/c1-10(2,3)15-9(14)11-6-4-5-7(11)8(12)13/h4-5,7H,6H2,1-3H3,(H,12,13)/t7-/m1/s1
- InChI Key： BMIGSRMSSCUMAZ-SSDOTTSWSA-N
- SMILES： O(C(N1CC=C[C@@H]1C(=O)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 213.10010796g/mol
Monoisotopic Mass: 213.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 66.8Å²

Boc-3,4-dehydro-D-proline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0373271-1g	(R)-1-(tert-Butoxycarbonyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid	58617-29-1		1g	$405.0	2022-04-27
eNovation Chemicals LLC	K36387-2.5g	3,4-Dehydro-D-proline HCl	58617-29-1	95%	2.5g	$1380	2024-06-09
1PlusChem	1P00E9Q7-250mg	N-Boc-3,4-dehydro-D-proline	58617-29-1	95%	250mg	$272.00	2023-12-16
1PlusChem	1P00E9Q7-1g	N-Boc-3,4-dehydro-D-proline	58617-29-1	95%	1g	$647.00	2023-12-16
1PlusChem	1P00E9Q7-5g	N-Boc-3,4-dehydro-D-proline	58617-29-1	95%	5g	$1868.00	2023-12-16
A2B Chem LLC	AG64991-250mg	N-Boc-3,4-dehydro-D-proline	58617-29-1	95%	250mg	$238.00	2024-04-19
A2B Chem LLC	AG64991-1g	N-Boc-3,4-dehydro-D-proline	58617-29-1	95%	1g	$558.00	2024-04-19
A2B Chem LLC	AG64991-5g	N-Boc-3,4-dehydro-D-proline	58617-29-1	95%	5g	$1625.00	2024-04-19
Apollo Scientific	OR452099-1g	Boc-3,4-dehydro-D-proline	58617-29-1	97%	1g	£356.00	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1443941-100mg	(R)-1-(tert-Butoxycarbonyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid	58617-29-1	98%	100mg	￥521.00	2024-05-07